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Compound of Interest

Compound Name: 2,6-Dimethylanisole

Cat. No.: B089883 Get Quote

The following provides essential safety and logistical information for the proper disposal of 2,6-
Dimethylanisole, ensuring compliance with safety protocols and environmental regulations.

This guide is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle 2,6-Dimethylanisole with

appropriate care in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical goggles.[1]

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[1]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved respirator.

[1]
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Understanding the properties of 2,6-Dimethylanisole is essential for its safe handling and

disposal.

Property Value

CAS Number 1004-66-6

Molecular Formula (CH₃)₂C₆H₃OCH₃

Molecular Weight 136.19 g/mol

Appearance Light yellow liquid[3]

Boiling Point 182 °C (lit.)

Density 0.962 g/mL at 25 °C (lit.)

Flash Point 67 °C / 152.6 °F (closed cup)[1]

Solubility Insoluble in water[4]

Step-by-Step Disposal Protocol
The disposal of chemical waste is governed by federal, state, and local regulations. The U.S.

Environmental Protection Agency (EPA) regulates hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[5][6] These regulations provide a "cradle-to-grave"

framework for managing hazardous waste.[5][6]

Step 1: Waste Identification and Characterization

Determine if the 2,6-Dimethylanisole waste is contaminated with other substances.

If it is mixed with other chemicals, the entire mixture must be treated as hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste characterization.

Step 2: Segregation and Containerization

Do not mix 2,6-Dimethylanisole waste with other waste streams unless instructed to do so

by your EHS department.
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Use a dedicated, properly labeled, and chemically compatible waste container. The container

must be in good condition and not leaking.

Keep the container tightly closed when not in use.[1][2]

Step 3: Labeling

Clearly label the waste container with the words "Hazardous Waste."

Identify the full chemical name: "2,6-Dimethylanisole."

Indicate the approximate volume or mass of the waste.

Include any other components present in the waste mixture.

Note the date when the waste was first added to the container.

Step 4: Storage

Store the waste container in a designated, well-ventilated, and cool area, away from heat,

sparks, open flames, and other sources of ignition.[1][3]

The storage area should be a secondary containment system to prevent spills from reaching

drains. Do not pour 2,6-Dimethylanisole down the drain.[1]

Step 5: Arrange for Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Disposal must be conducted through a licensed and approved waste disposal company.[2]

Follow all institutional procedures for waste handover, including any required paperwork or

electronic submissions.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2,6-
Dimethylanisole.
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Workflow for Proper Disposal of 2,6-Dimethylanisole

Start: Have 2,6-Dimethylanisole Waste

Step 1: Characterize Waste
(Pure or Mixed?)

Step 2: Segregate Waste

Step 3: Use a Labeled, Compatible Container

Step 4: Store in a Cool, Ventilated, Secure Area
(Away from Ignition Sources)

Step 5: Contact Environmental Health & Safety (EHS)

Arrange Pickup with Licensed
Waste Disposal Company

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 2,6-Dimethylanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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